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Compound of Interest

Compound Name: ACY-775

Cat. No.: B15586464 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with ACY-775. The following

procedural steps and data are intended to ensure the safe handling, use, and disposal of this

potent and selective histone deacetylase 6 (HDAC6) inhibitor.

Chemical and Physical Properties
A summary of the key physical and chemical properties of ACY-775 is provided below.

Property Value Reference

CAS Number 1375466-18-4 [1][2][3]

Molecular Formula C₁₇H₁₉FN₄O₂ [1][2][3]

Molecular Weight 330.36 g/mol [1][3]

Appearance Lyophilized solid/powder [1][4]

Purity >98% (HPLC) [3]

IC₅₀ 7.5 nM for HDAC6 [1][3][4][5]

Solubility
Proper dissolution is critical for experimental success and safety. The solubility of ACY-775 in

various solvents is detailed below. It is important to note that ACY-775 is insoluble in water.[1]
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Solvent Solubility Reference

DMSO
63 mg/mL (190.7 mM) to 100

mg/mL (302.70 mM)
[1][3][4]

Ethanol 63 mg/mL [1]

DMF 20 mg/mL [2]

DMF:PBS (pH 7.2) (1:4) 0.2 mg/mL [2]

For in vivo studies, a common vehicle for administration involves a multi-component solvent

system. For example, a stock solution in DMSO can be further diluted in a mixture of PEG300,

Tween-80, and saline.[4][5]

Storage and Stability
To maintain the integrity and activity of ACY-775, proper storage is essential.

Form
Storage
Temperature

Stability
Recommendati
ons

Reference

Lyophilized

Powder
-20°C 36 months Keep desiccated. [1][4]

Stock Solution in

Solvent
-80°C 1 year

Aliquot to avoid

repeated freeze-

thaw cycles.

[4]

Stock Solution in

Solvent
-20°C 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[1][4]

Operational Plan for Handling ACY-775
The following step-by-step guidance outlines the procedures for safely handling ACY-775 from

receipt to disposal. As ACY-775 is a potent enzyme inhibitor, it should be handled with care,

treating it as a hazardous chemical.
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Personal Protective Equipment (PPE)
Given that ACY-775 is a potent, biologically active compound, a comprehensive approach to

personal protective equipment is mandatory to prevent exposure through inhalation, skin

contact, or ingestion.[6] The following PPE should be worn at all times when handling ACY-775
in solid or solution form:

Gloves: Two pairs of chemotherapy-rated nitrile gloves should be worn.[7] The inner glove

should be tucked under the cuff of the lab coat, and the outer glove should extend over the

cuff.[7] Gloves must be changed immediately if contaminated.[7]

Gown: A disposable, impermeable gown with long sleeves and knit cuffs should be worn.[7]

[8]

Eye and Face Protection: Safety glasses with side shields are required at a minimum.[9]

When there is a risk of splashing or aerosolization, a full-face shield should be used in

conjunction with safety goggles.[7][9]

Respiratory Protection: When handling the powder outside of a certified chemical fume hood

or biological safety cabinet, a NIOSH-approved respirator (e.g., N95) is necessary to prevent

inhalation.[6][7]

Engineering Controls
All work with solid ACY-775 and the preparation of stock solutions should be conducted in a

certified chemical fume hood or a Class II Biosafety Cabinet to minimize inhalation exposure.

[6]

Use a dedicated and clearly labeled area for handling ACY-775 to prevent cross-

contamination.

Weighing and Reconstitution
The following workflow is recommended for the preparation of ACY-775 solutions:
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ACY-775 Solution Preparation Workflow
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Spill Management
In the event of a spill, the following procedures should be followed:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Don Appropriate PPE: If not already wearing it, don the full PPE as described above.

Contain the Spill:

Solid Spill: Gently cover the powder with absorbent pads to avoid raising dust. Dampen

the pads with water to minimize aerosolization.

Liquid Spill: Cover the spill with absorbent material, working from the outside in.

Clean the Area: Use a suitable deactivating agent (if known) or a strong detergent solution to

clean the spill area, followed by a thorough rinse with water.

Dispose of Waste: All materials used for spill cleanup must be disposed of as hazardous

chemical waste.

First Aid Measures
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes.[10] Seek medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15-20

minutes, lifting the upper and lower eyelids.[10] Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[10] Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Plan
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The disposal of ACY-775 and all associated contaminated materials must be handled with

extreme care to prevent environmental contamination and exposure to personnel.

Waste Segregation and Collection
A dedicated hazardous waste stream should be established for ACY-775.

Solid Waste: Unused or expired ACY-775 powder, contaminated weigh boats, spatulas, and

PPE (gloves, gowns, etc.) should be collected in a designated, leak-proof, and clearly

labeled hazardous waste container.[11]

Liquid Waste: Unused solutions of ACY-775 and solvent rinses should be collected in a

separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with other

solvent waste streams unless compatibility has been confirmed.

Sharps Waste: Needles and syringes used to handle ACY-775 solutions must be disposed of

in a designated sharps container for hazardous chemical waste.

Disposal Procedure
The following workflow outlines the general procedure for the disposal of ACY-775 waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15586464?utm_src=pdf-body
https://www.benchchem.com/product/b15586464?utm_src=pdf-body
https://www.benchchem.com/product/b15586464?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Hdac_IN_40_A_Comprehensive_Guide_to_Safety_and_Compliance.pdf
https://www.benchchem.com/product/b15586464?utm_src=pdf-body
https://www.benchchem.com/product/b15586464?utm_src=pdf-body
https://www.benchchem.com/product/b15586464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ACY-775 Waste Disposal Workflow
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ACY-775 Waste Disposal Workflow

All disposal of ACY-775 and contaminated materials must be in accordance with federal, state,

and local regulations for hazardous waste.[12] Consult your institution's Environmental Health
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and Safety (EHS) department for specific guidelines and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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